Cas no 473445-62-4 (2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-ethylacetamide)

2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-ethylacetamide structure
473445-62-4 structure
Product Name:2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-ethylacetamide
CAS No:473445-62-4
MF:C14H19N3O2
MW:261.319563150406
CID:4503931
PubChem ID:2887041
Update Time:2025-04-24

2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-ethylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-Quinoxalineacetamide, N-ethyl-1,2,3,4-tetrahydro-6,7-dimethyl-3-oxo-
    • 2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-ethylacetamide
    • HMS1425M21
    • STL020237
    • 2-(6,7-dimethyl-3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)-N-ethylacetamide
    • Oprea1_741599
    • AKOS000540621
    • AKOS016318985
    • Cambridge id 6127248
    • EU-0008793
    • F1065-0550
    • Oprea1_281853
    • SCHEMBL16924929
    • 473445-62-4
    • IDI1_010616
    • Z56865279
    • IFLab1_004861
    • AB00673160-01
    • Inchi: 1S/C14H19N3O2/c1-4-15-13(18)7-12-14(19)17-11-6-9(3)8(2)5-10(11)16-12/h5-6,12,16H,4,7H2,1-3H3,(H,15,18)(H,17,19)
    • InChI Key: VYQBBDNOTLHQED-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(C)C(C)=C2)NC(=O)C1CC(NCC)=O

Computed Properties

  • Exact Mass: 261.147726857Da
  • Monoisotopic Mass: 261.147726857Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 70.2Ų

2-(6,7-dimethyl-3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)-N-ethylacetamide Pricemore >>

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